Cas no 1403566-45-9 ((2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine)

1403566-45-9 structure
Product Name:(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine
CAS No:1403566-45-9
Molecular Formula:C14H21N3O
Molecular Weight:247.336043119431
CID:5199296
(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine Properties
Names and Identifiers
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- (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine
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- InChIKey: IVXKACOJRUSZAA-UHFFFAOYSA-N
- Inchi: 1S/C14H21N3O/c1-4-5-17-10-13(8-16-17)7-15-9-14-6-11(2)18-12(14)3/h6,8,10,15H,4-5,7,9H2,1-3H3
- SMILES: N1(CCC)C=C(CNCC2C=C(C)OC=2C)C=N1
(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM502862-1g |
N-((2,5-Dimethylfuran-3-yl)methyl)-1-(1H-pyrazol-4-yl)butan-1-amine |
1403566-45-9 | 97% | 1g |
$1017 | 2023-02-02 |
(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine Related Literature
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Ana Rosa Silva,Liliana Carneiro,Ana P. Carvalho,João Pires Catal. Sci. Technol., 2013,3, 2415-2424
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Jisheng Tao,Huizhen Wang,Yue Sun,Xiaoxia Sun,Yu Hu RSC Adv., 2024,14, 2422-2428
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4. Incorporation of methylene blue into mesoporous silica nanoparticles for singlet oxygen generation†Jianan Xu,Tristan Pelluau,Cyrille Monnereau,Yannick Guari,Laurent Bonneviot,Montserrat Rodríguez-Pizarro,Belén Albela New J. Chem., 2023,47, 1861-1871
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5. Back cover
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Xuepei Miao,Tuan Liu,Haoran Yang,Yan Meng,Xiaoyu Li J. Mater. Chem. C, 2019,7, 14320-14333
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Sérgio R. S. Veloso,Carlos A. B. Magalhães,Ana Rita O. Rodrigues,H. Vilaça,Maria-João R. P. Queiroz,J. A. Martins,Paulo J. G. Coutinho,Paula M. T. Ferreira,Elisabete M. S. Castanheira Phys. Chem. Chem. Phys., 2019,21, 10377-10390
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Lisa Almonte,Jaime Colchero Nanoscale, 2017,9, 2903-2915
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Christopher Kirkendall,Jae Wan Kwon Lab Chip, 2011,11, 596-598
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Tong-Hui Zhao,Yan He,Yi-Dong Li,Ming Wang,Jian-Bing Zeng RSC Adv., 2016,6, 79542-79553
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